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Compound of Interest

Compound Name: 3,5-Dichloropicolinamide

Cat. No.: B1296133

For Immediate Release

This technical guide provides a comprehensive overview of the environmental fate and
transport of 3,5-Dichloropicolinamide, a chemical intermediate of interest to researchers,
scientists, and drug development professionals. Due to the limited direct environmental studies
on 3,5-Dichloropicolinamide, this guide leverages data from structurally analogous picolinic
acid herbicides, namely picloram, clopyralid, and aminopyralid, to forecast its likely behavior in
various environmental compartments. This approach provides a robust framework for
understanding its potential persistence, mobility, and degradation pathways.

Core Physicochemical Properties

A substance's environmental behavior is fundamentally governed by its physicochemical
properties. For 3,5-Dichloropicolinamide, these parameters suggest a compound with
moderate potential for environmental mobility.
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Property Value Source
Molecular Formula CeH4CI2N20 PubChem
Molecular Weight 191.01 g/mol PubChem
Boiling Point 283.5+40.0°C ChemicalBook
Density 1.524 + 0.06 g/cm?3 ChemicalBook

logP (Octanol-Water Partition
o 1.3 PubChem
Coefficient)

Environmental Fate Profile: An Ahalogue-Based
Assessment

The environmental fate of a chemical encompasses its transformation (degradation) and
movement (transport) in the air, water, and soil. The following data, derived from the picolinic
acid herbicides picloram, clopyralid, and aminopyralid, offers critical insights into the expected
environmental profile of 3,5-Dichloropicolinamide.

Picolinic acid herbicides are characterized by their persistence in soil and high mobility, posing
a potential for groundwater contamination.[1][2][3] Their primary route of dissipation is microbial
degradation, with photolysis playing a role in aquatic environments.[2][3]
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Parameter

Analogue
Compound(s)

Typical Values &
L. Source(s)
Characteristics

Soil Half-Life (Aerobic)

Picloram,

Aminopyralid

Ranges from 20 to
over 500 days, with a
typical half-life around
90-100 days.
: . [11[41[5]
Persistence is
influenced by soil
type, temperature,

and moisture.

Aquatic Half-Life
(Photolysis)

Aminopyralid,
Picloram

Can be rapid in clear,
shallow water (e.g.,
0.6 to 2.6 days).

[1](4]

Mobility in Soil

Picloram, Clopyralid,

Aminopyralid

Generally high due to

low soil adsorption.

These compounds are
water-soluble and do

: . [21[3][6]

not bind strongly with

soil particles, leading

to a high potential for

leaching.

Bioaccumulation

Potential

Picloram, Clopyralid,

Aminopyralid

Low. These
compounds are not
expected to
significantly [11061[7]
bioaccumulate in fish

or other aquatic

organisms.

Key Environmental Processes: Degradation and

Transport

The environmental journey of 3,5-Dichloropicolinamide is likely dictated by a combination of

degradation and transport processes. Based on its structural analogues, the following
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pathways are anticipated to be most significant.
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Conceptual model of the primary environmental fate and transport pathways for 3,5-
Dichloropicolinamide.

Experimental Protocols for Environmental Fate
Assessment

Standardized experimental protocols are crucial for generating reliable data on the
environmental fate of chemicals. The following outlines a general workflow for assessing the

key parameters discussed in this guide.

Soil Sorption/Desorption (OECD 106)

This batch equilibrium study measures a chemical's tendency to bind to soil particles.
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e Soil Selection: A range of soils with varying organic carbon content, pH, and texture are
selected.

o Test Substance Preparation: A solution of 3,5-Dichloropicolinamide in a suitable solvent
(e.g., 0.01 M CacCl2) is prepared at several concentrations.

o Equilibration: Soil samples are equilibrated with the test substance solutions for a defined
period (e.g., 24-48 hours) with agitation.

e Analysis: After equilibration, the phases are separated by centrifugation, and the
concentration of the test substance in the aqueous phase is measured using a suitable
analytical method (e.g., HPLC-UV or LC-MS/MS).

o Calculation: The amount of substance sorbed to the soil is calculated by difference. The soil-
water partition coefficient (Kd) and the organic carbon-normalized adsorption coefficient
(Koc) are then determined.

Aerobic and Anaerobic Transformation in Soil (OECD
307)

This study determines the rate and pathway of degradation in soil under different redox
conditions.

» Soil Treatment: Sieved, fresh soil is treated with 3,5-Dichloropicolinamide.

 Incubation: The treated soil is incubated in the dark at a controlled temperature and moisture
content. For aerobic conditions, the soil is exposed to air. For anaerobic conditions, the soil
is flooded, and the system is purged with an inert gas.

o Sampling and Analysis: At various time intervals, soil samples are extracted and analyzed for
the parent compound and potential transformation products.

o Data Analysis: The rate of degradation (half-life) is calculated, and a degradation pathway is
proposed based on the identified metabolites.
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Phototransformation on Soil and in Water (OECD 316 &
317)

These studies assess the role of sunlight in the degradation of the chemical.

Sample Preparation: For solil, the test substance is applied to the surface of a thin layer of
soil. For water, an aqueous solution of the test substance is prepared.

« Irradiation: The samples are exposed to a light source that simulates natural sunlight. Dark
controls are maintained to account for non-photolytic degradation.

o Sampling and Analysis: Samples are collected at various time points and analyzed for the
parent compound and photoproducts.

o Data Analysis: The rate of photodegradation is determined, and the quantum yield is
calculated.
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A generalized workflow for the experimental assessment of a chemical's environmental fate.
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Conclusion

While direct data on the environmental fate and transport of 3,5-Dichloropicolinamide is
scarce, a review of its structural analogues in the picolinic acid herbicide family provides a
strong predictive framework. It is anticipated that this compound will exhibit moderate to high
persistence in soil, with microbial degradation being the primary dissipation pathway. Its high
water solubility and low soil sorption suggest a potential for leaching into groundwater.
Photodegradation may be a significant route of transformation in aquatic environments. Further
empirical studies are necessary to definitively characterize the environmental behavior of 3,5-
Dichloropicolinamide and to inform comprehensive risk assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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